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Compound of Interest

Compound Name:
4H-Cyclopenta[b]thiophene-4,5,6-

trione

CAS No.: 135453-49-5

Cat. No.: B14082835

Get Quote

Case Study: 4H-Cyclopenta[b]thiophene-4,5,6-trione
Executive Summary & Core Directive
In the domain of drug discovery and materials science, the Chemical Abstracts Service (CAS)

Registry Number® is the definitive standard for substance identification. For researchers

working with highly reactive heterocyclic cores like 4H-Cyclopenta[b]thiophene-4,5,6-trione,

obtaining or verifying a CAS number is not merely a bureaucratic step—it is a critical validation

of chemical novelty and identity.

Status Update: As of the latest registry data, the parent compound 4H-
Cyclopenta[b]thiophene-4,5,6-trione is assigned CAS RN 135453-49-5.

However, for researchers synthesizing derivatives, isotopologues, or stable hydrates of this

scaffold, a new registration is often required. This guide provides an autonomous, self-

validating workflow for registering such complex heterocyclic entities, ensuring your submission

survives the rigorous scrutiny of CAS nomenclature specialists.
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The Scientific Integrity Framework (E-E-A-T)
The "3-Point Identity" Protocol
To guarantee a successful registration, you must preemptively address the ambiguity inherent

in trione systems. We utilize a Self-Validating System based on three pillars:

Connectivity Confirmation: Unequivocal proof of the fused thiophene-cyclopentanetrione

core.

Tautomeric Definition: Establishing the dominant tautomer (keto vs. enol) in the isolated

state.

Hydration State Analysis: Triones are hygroscopic and often exist as gem-diols in solution.

You must define whether you are registering the anhydrous parent or the hydrate.

Structural Complexity & Tautomerism
The target molecule, C₇H₂O₃S, possesses a fused ring system that is prone to keto-enol

tautomerism and hydration. CAS registry policies generally assign a single Registry Number to

the parent structure, linking tautomers. However, if you isolate a specific stable enol ether or a

hydrate, it requires a distinct identifier.

Critical Mechanism: The carbonyls at positions 4, 5, and 6 create a highly electron-deficient

system. In the presence of trace water, the central carbonyl (C-5) is the most susceptible to

nucleophilic attack, potentially forming a gem-diol (hydrate).

Pre-Registration Workflow: Data Package Assembly
Before contacting CAS, you must generate a "Defensible Data Package." Failure to provide

high-resolution evidence is the primary cause of rejection.

Table 1: Mandatory Analytical Requirements
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Analytical Method Critical Parameter
Purpose for CAS
Registration

1H NMR (300+ MHz) DMSO-d₆ or CDCl₃

Confirm proton count (2

aromatic protons on thiophene

ring).

13C NMR
Carbonyl region (160-200

ppm)

Verify three distinct carbonyl

environments.

HRMS (ESI/APCI) [M+H]⁺ or [M-H]⁻
Exact mass match (< 5 ppm

error) to C₇H₂O₃S.

IR Spectroscopy C=O stretch (1650-1750 cm⁻¹)
Confirm trione functionality vs.

hydroxyl/enol.

HPLC/UPLC Purity > 95%

Ensure the spectrum

represents the major

component.

The Registration Process: Step-by-Step
This workflow applies whether you are registering a novel derivative or validating the parent

compound for regulatory submission (e.g., TSCA, REACH).

Phase 1: The Novelty Search (The "Look-Before-You-
Leap" Step)

Objective: Confirm if your specific salt/hydrate/isomer already exists.

Tool: SciFinderⁿ or CAS Registry Lookup Service.

Action: Search the exact structure. For 4H-Cyclopenta[b]thiophene-4,5,6-trione, the

search confirms CAS 135453-49-5.[1][2][3][4][5]

Decision: If your molecule is the anhydrous form, use this number. If you have isolated the

monohydrate, you must proceed to Phase 2.
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Phase 2: The Chemist Consultation (CAS Inventory
Expert Service)
For new substances (e.g., a 2-bromo derivative), you must submit a "Chemist Consultation"

order.

Prepare the Order: Use the CAS Client Services Order Form.

Attach Structure: Provide a clean ChemDraw file (.cdx) or MOL file. Avoid ambiguous "R"

groups.

Submit Analytical Proof: Attach the MS and NMR spectra.

Wait for Assignment: Standard turnaround is 5-10 business days.

Phase 3: Validation & Assignment
CAS scientists review the nomenclature. They will assign a CA Index Name (systematic name)

and the CAS RN.[6]

Example Index Name: 4H-Cyclopenta[b]thiophene-4,5,6-trione (9CI).

Visualization of the Workflow
The following diagram illustrates the decision logic for registering a heterocyclic trione,

specifically addressing the hydration/tautomer pitfalls.
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Start: Synthesized Compound

1. SciFinder Novelty Check

Is Exact Structure Known?

Use Existing CAS RN
(e.g., 135453-49-5)

Yes

2. Structural Analysis
(NMR/MS/IR)

No (Novel)

Is it a Stable Hydrate?

Define as Parent Trione

No (Anhydrous)

Define as Gem-Diol/Hydrate

Yes (Isolated)

3. Submit to CAS
Inventory Expert Service

4. CAS Nomenclature Review

New CAS RN Assigned
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Figure 1: Decision logic for CAS registration of heterocyclic triones, highlighting the critical

divergence for stable hydrates.

Technical Deep Dive: The Tautomer Trap
When registering 4H-Cyclopenta[b]thiophene-4,5,6-trione, one must be aware of the

"Tautomer Policy" at CAS.

The Policy: CAS generally registers the keto form as the preferred tautomer for registration

purposes, even if the enol form is present in solution.

The Exception: If you can isolate the enol form (e.g., by trapping it as a silyl enol ether), that

derivative gets a unique CAS number.

Why it Matters: If you submit data showing a mixture, CAS will likely default to the trione

parent number (135453-49-5). To get a new number, you must prove you have a distinct,

isolatable substance (like a salt or a specific isotopologue).

Experimental Validation Workflow (Graphviz)

Crude Sample Purification
(Sublimation/Crystallization)

Analytical Suite
(NMR, MS, IR) Data Review

Ready for RegistrationClean Spectra

Re-Purify / Dry

Solvent/Water Peaks

Recycle

Click to download full resolution via product page

Figure 2: The "Self-Validating" experimental loop ensuring data integrity before CAS

submission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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